Cas no 2138028-08-5 (4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid
• CAS No: 2138028-08-5
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 6090699
• PubChem ID: 165469015
• Update Time: 2025-07-16

4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138028-08-5
• 4-{[(tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid
• EN300-765787
• 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid

• Inchi： 1S/C17H25NO5/c1-17(2,3)23-16(21)18-10-14(9-15(19)20)13-7-5-12(6-8-13)11-22-4/h5-8,14H,9-11H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： XMJLQUGREWOZNG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(=O)O)C1C=CC(COC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid

Introduction to 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid (CAS No. 2138028-08-5)

4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid, identified by its CAS number 2138028-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of peptide mimetics and protease inhibitors. The unique structural features of this molecule, including its tert-butoxy carbonyl (Boc) protecting group and the presence of a methoxymethyl (MOM) group, make it a valuable intermediate in the construction of complex biomolecules.

The Boc group is a widely used protecting group in peptide chemistry, providing stability under basic conditions while allowing for selective deprotection under acidic conditions. This characteristic makes 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid an ideal candidate for multi-step synthetic routes involving peptide coupling reactions. Additionally, the methoxymethyl (MOM) group serves as another protecting group, often employed to shield hydroxyl or amine functionalities during synthetic processes. The combination of these protecting groups enhances the compound's utility in constructing intricate molecular architectures.

The presence of a phenyl ring substituted with a methoxymethyl group at the third position of the butanoic acid backbone introduces additional functional diversity. This moiety can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, facilitating further derivatization. Such structural features are particularly relevant in the design of bioactive molecules targeting specific biological pathways.

In recent years, there has been growing interest in the development of novel inhibitors targeting serine proteases, which play crucial roles in various physiological and pathological processes. The structural motif present in 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid aligns well with known protease inhibition strategies. For instance, the carboxylic acid moiety can serve as a hydrogen bond acceptor, interacting with key residues in the protease active site. Furthermore, the phenyl ring can engage in π-stacking interactions with aromatic residues, enhancing binding affinity.

Recent studies have highlighted the importance of fluorinated and methoxy-substituted aromatic compounds in improving drug-like properties such as solubility, metabolic stability, and target engagement. The 4-(methoxymethyl)phenyl moiety in this compound incorporates both a methoxy group and a methyl ether functionality, which could contribute to favorable pharmacokinetic profiles. Such modifications are often employed to optimize bioavailability and reduce off-target effects.

The tert-butoxy carbonyl (Boc) group not only provides stability during synthetic manipulations but also influences the electronic properties of the molecule. This protecting group can modulate reactivity by delocalizing electron density through resonance effects. Additionally, the Boc group's steric bulk can be advantageous in designing molecules that fit snugly into enzyme binding pockets, improving specificity.

Advances in computational chemistry have enabled more efficient virtual screening and design of novel bioactive compounds. The structural features of 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid make it a promising candidate for docking studies aimed at identifying potential drug targets. Computational models have been instrumental in predicting binding affinities and optimizing molecular structures for enhanced activity against therapeutic targets.

The compound's potential applications extend beyond protease inhibition. Its structural framework can be modified to explore other biological targets, such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The versatility of this molecule lies in its ability to serve as a scaffold for further derivatization while retaining key functional groups essential for biological activity.

In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}-3-[4-(methoxymethyl)phenyl]butanoic acid (CAS No. 2138028-08-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and functional diversity. Its utility as an intermediate in peptide synthesis and its potential as a scaffold for drug development underscore its importance in modern medicinal chemistry research. As scientific understanding progresses, this compound is expected to play an increasingly vital role in addressing unmet medical needs through innovative therapeutic strategies.